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Compound of Interest

Compound Name: BB-223-carboxyindole metabolite

Cat. No.: B104532

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the synthetic cannabinoid BB-22, focusing on
the correlation between its dosage and the resulting levels of its primary metabolite, BB-22 3-
carboxyindole. Due to the limited availability of controlled dosage studies for BB-22, this guide
also presents data for two alternative and widely studied synthetic cannabinoids, JWH-018 and
UR-144, to offer a broader context for researchers in the field. The information herein is
intended to support experimental design and data interpretation in toxicological and
pharmacological research.

Quantitative Data Summary

The following table summarizes the available quantitative data on the dosage and resulting
metabolite concentrations for BB-22, JWH-018, and UR-144 in various biological matrices. It is
critical to note that the data for BB-22 is derived from forensic cases where the administered
dose was not known, which presents a significant limitation in establishing a direct dose-
response relationship. In contrast, the data for JWH-018 originates from a controlled
administration study, providing a more reliable, albeit limited, insight into its dose-metabolite
correlation. The data for UR-144 is from a study of recreational users and a single intoxication
case, where dosages were not standardized.

© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b104532?utm_src=pdf-interest
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b104532?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Validation & Comparative

Check Availability & Pricing

. . Mean/Reporte
Biological .
Compound Dosage . Metabolite d
Matrix .
Concentration

0.755 ng/mL and
BB-22 3-

BB-22 Unknown Serum ) 38.0 ng/mL (in
carboxyindole
two cases)[1]

0.131 ng/mL,
) BB-22 3- 21.4 ng/mL, and
Unknown Urine ) )
carboxyindole 5.15 ng/mL (in
three cases)[1]
_ _ JWH-018
JWH-018 2 mg (inhaled) Urine ] ) <5 ng/mL[2]
pentanoic acid
_ _ JWH-018
3 mg (inhaled) Urine ] ] <5 ng/mL[2]
pentanoic acid
5-HO-pentyl-
penty <1 ng/mL[2]
JWH-018
4-HO-pentyl-
penty < 1 ng/mL[2]
JWH-018
Recreational Use ) UR-144 (parent Cmax: 14.85 +
UR-144 Oral Fluid
(smoked) compound) 4.77 ng/mL[3]
Unknown
) o UR-144 (parent
(intoxication Blood 6.1 ng/mL[4]
compound)
case)

Metabolic Pathways

The metabolic pathways of BB-22, JWH-018, and UR-144, while all resulting in excretable
metabolites, exhibit distinct primary transformations. Understanding these pathways is crucial
for identifying appropriate biomarkers of consumption.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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